Cas no 2228771-89-7 (methyl 2-(aminomethyl)-3-{(tert-butoxy)carbonyl(methyl)amino}butanoate)

• Product Name: methyl 2-(aminomethyl)-3-{(tert-butoxy)carbonyl(methyl)amino}butanoate
• CAS No: 2228771-89-7
• MF: C₁₂H₂₄N₂O₄
• MW: 260.329963684082
• CID: 5929822
• PubChem ID: 165643401
• Update Time: 2025-06-25

methyl 2-(aminomethyl)-3-{(tert-butoxy)carbonyl(methyl)amino}butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(aminomethyl)-3-{(tert-butoxy)carbonyl(methyl)amino}butanoate
• 2228771-89-7
• EN300-1902706
• methyl 2-(aminomethyl)-3-{[(tert-butoxy)carbonyl](methyl)amino}butanoate

• Inchi： 1S/C12H24N2O4/c1-8(9(7-13)10(15)17-6)14(5)11(16)18-12(2,3)4/h8-9H,7,13H2,1-6H3
• InChI Key： AZAVYJSUJYCQTG-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C)C(C(=O)OC)CN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 260.17360725g/mol
• Monoisotopic Mass: 260.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 81.9Ų

Additional information on methyl 2-(aminomethyl)-3-{(tert-butoxy)carbonyl(methyl)amino}butanoate

Methyl 2-(Aminomethyl)-3-{(tert-Butoxy)carbonyl(methyl)amino}butanoate (CAS No. 2228771-89-7): A Comprehensive Overview

Methyl 2-(aminomethyl)-3-{(tert-butoxy)carbonyl(methyl)amino}butanoate (CAS No. 2228771-89-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of amino acids and exhibits unique structural and functional properties that make it a valuable candidate for various applications in drug discovery and development.

The molecular structure of methyl 2-(aminomethyl)-3-{(tert-butoxy)carbonyl(methyl)amino}butanoate is characterized by a central butanoate backbone with an aminomethyl group and a tert-butoxycarbonyl (Boc) protected amino group. The Boc protecting group is particularly important as it allows for controlled deprotection, enabling the compound to be used in multi-step synthetic processes without premature reactivity. This feature makes it an attractive intermediate in the synthesis of complex molecules, such as peptides and peptidomimetics.

Recent studies have highlighted the potential of methyl 2-(aminomethyl)-3-{(tert-butoxy)carbonyl(methyl)amino}butanoate in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a key intermediate in the synthesis of inhibitors targeting specific enzymes involved in neurodegenerative diseases. The ability to modulate these enzymes effectively could lead to new treatments for conditions such as Alzheimer's and Parkinson's disease.

In addition to its role in drug discovery, methyl 2-(aminomethyl)-3-{(tert-butoxy)carbonyl(methyl)amino}butanoate has been explored for its potential in the field of chemical biology. Researchers have utilized this compound to probe protein-protein interactions and to develop tools for studying cellular processes. The high reactivity and specificity of this molecule make it an ideal candidate for such applications, providing insights into complex biological systems.

The synthesis of methyl 2-(aminomethyl)-3-{(tert-butoxy)carbonyl(methyl)amino}butanoate involves several well-established chemical reactions, including the formation of the Boc-protected amino group and the coupling of the aminomethyl moiety. These steps are typically carried out under carefully controlled conditions to ensure high yields and purity. The resulting product is often characterized using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS).

One of the key challenges in working with methyl 2-(aminomethyl)-3-{(tert-butoxy)carbonyl(methyl)amino}butanoate is maintaining its stability during storage and handling. The compound is sensitive to moisture and heat, which can lead to degradation and loss of functionality. Therefore, it is recommended to store this compound under inert conditions, such as under nitrogen or argon gas, at low temperatures (e.g., -20°C).

The safety profile of methyl 2-(aminomethyl)-3-{(tert-butoxy)carbonyl(methyl)amino}butanoate has also been extensively studied. While it is generally considered safe for laboratory use when proper precautions are taken, it is important to handle this compound with care due to its potential reactivity with certain chemicals. Personal protective equipment (PPE), such as gloves and safety goggles, should always be worn when handling this compound.

In conclusion, methyl 2-(aminomethyl)-3-{(tert-butoxy)carbonyl(methyl)amino}butanoate (CAS No. 2228771-89-7) is a versatile and promising compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and chemical biology. Its unique structural features and functional properties make it an invaluable tool for scientists working on the development of new therapeutic agents and biological probes. As research in these fields continues to advance, the importance of compounds like methyl 2-(aminomethyl)-3-{(tert-butoxy)carbonyl(methyl)amino}butanoate is likely to grow, contributing significantly to our understanding of complex biological systems and the treatment of various diseases.